![molecular formula C19H21ClN2O B4441487 N-(3-chlorophenyl)-4-(1-piperidinylmethyl)benzamide](/img/structure/B4441487.png)
N-(3-chlorophenyl)-4-(1-piperidinylmethyl)benzamide
Overview
Description
N-(3-chlorophenyl)-4-(1-piperidinylmethyl)benzamide, commonly known as CP-122,288, is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medical research, drug development, and neuropharmacology.
Mechanism of Action
The mechanism of action of CP-122,288 involves its binding to the sigma-1 receptor, which is a transmembrane protein that is expressed in various tissues, including the brain, heart, liver, and lungs. CP-122,288 has been shown to modulate the activity of the sigma-1 receptor, leading to various physiological and biochemical effects. It has been found to enhance the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
CP-122,288 has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of intracellular signaling pathways. It has been found to enhance the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in the regulation of mood, cognition, and behavior. CP-122,288 has also been shown to modulate the activity of ion channels, including voltage-gated calcium channels and potassium channels, leading to the regulation of intracellular calcium levels and the modulation of synaptic transmission. Additionally, CP-122,288 has been found to modulate various intracellular signaling pathways, including the MAPK/ERK pathway, leading to the regulation of cell survival, proliferation, and differentiation.
Advantages and Limitations for Lab Experiments
CP-122,288 has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. It also has a well-characterized mechanism of action, making it a useful tool for studying the sigma-1 receptor and its role in various physiological and pathological conditions. However, CP-122,288 also has some limitations, including its potential toxicity and the lack of information on its pharmacokinetics and pharmacodynamics.
Future Directions
CP-122,288 has several potential future directions for research, including its potential applications in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. It also has potential applications in drug development, particularly in the development of sigma-1 receptor agonists and antagonists for various therapeutic indications. Additionally, further research is needed to understand the pharmacokinetics and pharmacodynamics of CP-122,288 and its potential toxicity in vivo.
Conclusion:
In conclusion, CP-122,288 is a promising chemical compound with potential applications in various scientific fields, including medical research, drug development, and neuropharmacology. It has a well-characterized mechanism of action and has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the modulation of intracellular signaling pathways. CP-122,288 has several advantages for lab experiments, but also has some limitations that need to be addressed. Further research is needed to fully understand the potential applications and limitations of CP-122,288.
Scientific Research Applications
CP-122,288 has been extensively studied for its potential applications in various scientific fields, including medical research, drug development, and neuropharmacology. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that regulates various cellular functions, including cell survival, proliferation, and differentiation. CP-122,288 has been found to modulate the activity of the sigma-1 receptor, leading to various physiological and biochemical effects.
Properties
IUPAC Name |
N-(3-chlorophenyl)-4-(piperidin-1-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O/c20-17-5-4-6-18(13-17)21-19(23)16-9-7-15(8-10-16)14-22-11-2-1-3-12-22/h4-10,13H,1-3,11-12,14H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDTCLJPBRSFTPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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